Cas no 88355-06-0 ((1E)-N-[2-(4-phenoxyphenoxy)propoxy]propan-1-imine)

• Product name: (1E)-N-[2-(4-phenoxyphenoxy)propoxy]propan-1-imine
• CAS No: 88355-06-0
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 1922131
• PubChem ID: 9578107

(1E)-N-[2-(4-phenoxyphenoxy)propoxy]propan-1-imine Chemical and Physical Properties

Names and Identifiers

• (1E)-N-[2-(4-phenoxyphenoxy)propoxy]propan-1-imine
• LogP
• (E)-N-[2-(4-phenoxyphenoxy)propoxy]propan-1-imine
• S 21150
• 88355-06-0

• Inchi： InChI=1S/C18H21NO3/c1-3-13-19-20-14-15(2)21-17-9-11-18(12-10-17)22-16-7-5-4-6-8-16/h4-13,15H,3,14H2,1-2H3/b19-13+
• InChI Key： ANAXDAYIHNLRQT-CPNJWEJPSA-N
• SMILES： CCC=NOCC(C)OC1=CC=C(C=C1)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 299.15214353Da
• Monoisotopic Mass: 299.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų
• XLogP3: 4.4